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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

This guide provides troubleshooting information and frequently asked questions for

researchers, scientists, and drug development professionals experiencing issues with NW16
flanges in their vacuum systems.

Troubleshooting Guide
Q1: My vacuum system is not reaching the desired pressure, and I suspect a leak at an NW16
flange connection. How do I confirm the leak?

A1: A systematic approach is crucial to confirm a leak at an NW16 flange.

Experimental Protocol: Leak Detection

Visual Inspection: Carefully inspect the flange connection for any visible signs of damage,

such as scratches, dents, or contamination on the flange faces. Ensure the clamp is seated

correctly and tightened evenly.

Cleaning: Vent the system and disassemble the connection. Clean the flange sealing

surfaces and the O-ring with a lint-free cloth and a suitable solvent, like isopropyl alcohol, to

remove any grease, particulates, or residues.

Component Inspection:

Flange Face: Examine the sealing surface for any imperfections. Scratches or dents can

create leak paths[1].
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O-ring: Check the O-ring for signs of compression set (permanent deformation), cracks,

cuts, or chemical degradation. O-rings that feel hard or are no longer pliable should be

replaced.

Reassembly: Reassemble the connection with a new or verified-good O-ring. Ensure the

centering ring is correctly positioned. Hand-tighten the wing nut clamp until it is snug. Over-

tightening can damage the O-ring and the flange.

Leak Testing:

Bubble Test: For a rough check, you can apply a soap and water solution to the flange

joint while the system is at a slight positive pressure. The formation of bubbles will indicate

a leak[2].

Helium Leak Detection: For high vacuum systems, a helium leak detector is the most

reliable method. Spray a small amount of helium around the flange connection and

monitor the detector for a signal.

Q2: I've found a scratch on the sealing surface of my NW16 flange. Can it be repaired, or do I

need to replace it?

A2: The possibility of repair depends on the severity of the damage. Minor scratches can often

be repaired, while deeper gouges may necessitate flange replacement.

Experimental Protocol: Flange Surface Repair

Assess the Damage:

Minor Scratches: Scratches that are barely visible and cannot be felt with a fingernail are

often considered minor.

Major Scratches/Gouges: Deeper scratches, dents, or pitting that are easily visible and

can be felt are considered major damage.

Repairing Minor Scratches:

For minor scratches on stainless steel flanges, you can attempt to polish the surface.
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Start with a fine-grit abrasive paper (e.g., 600 grit) and gently sand the affected area in a

circular motion to avoid creating new leak paths across the sealing surface[3].

Progress to a finer grit (e.g., 1200 grit or higher) to achieve a smooth finish.

Thoroughly clean the flange with a solvent to remove all abrasive particles before

reassembly.

Addressing Major Damage:

For more significant damage, resurfacing by a qualified machinist is often required to

restore the necessary surface finish[3].

In critical applications or when machining is not feasible, the flange or the entire

component should be replaced.

Frequently Asked Questions (FAQs)
Q: What are the most common causes of NW16 flange damage?

A: The most common causes include:

Improper Handling: Dropping or stacking flanges without protective covers can lead to

scratches and dents[1].

Incorrect Cleaning Techniques: Using sharp or abrasive tools like screwdrivers or scrapers to

remove old gaskets can damage the sealing surface[4][5].

Over-tightening: Excessive force on the clamp can deform the flange and damage the O-

ring.

Misalignment: Improper alignment of the flanges can cause uneven compression of the O-

ring, leading to leaks[1].

Corrosion: Exposure to corrosive chemicals can degrade the flange material[1].

Q: How often should I replace the O-rings in my NW16 flange connections?
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A: There is no fixed replacement schedule. O-rings should be inspected every time a

connection is disassembled. Replace them if you observe any signs of wear, such as

hardening, cracking, flattening (compression set), or swelling. It is good practice to use a new

O-ring for each assembly in critical high-vacuum applications.

Q: Is it acceptable to use vacuum grease on the O-rings?

A: While vacuum grease can sometimes help seal minor scratches, it should be used sparingly,

if at all. Grease can trap contaminants, outgas in high-vacuum environments, and make

subsequent cleaning more difficult. For clean, undamaged flanges, grease is generally not

necessary for achieving a good seal[6].

Q: What is the proper procedure for tightening an NW16 clamp?

A: NW16 clamps are designed to be hand-tightened. Tighten the wing nut until it is firm. The

design of the centering ring and clamp prevents over-compression of the O-ring under normal

hand-tightening conditions. Using tools to tighten the clamp can lead to damage.

Data Presentation
Table 1: NW/KF Flange Sealing Specifications and Recommendations
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Parameter
Specification/Recommend
ation

Significance

Typical Vacuum Range
Atmosphere down to ~10⁻⁸

Torr

Demonstrates the capability of

KF/NW flanges for high

vacuum applications[7][8].

Standard Leak Rate
< 1x10⁻⁹ std cc/sec of Helium

(with FKM O-ring)

A baseline for a healthy seal;

higher rates indicate a

problem[7].

O-ring Compression 30% to 50%

Optimal compression for a

reliable seal without damaging

the O-ring[6].

Surface Finish (Smooth)
Ra 3.2 to 6.3 micrometers (125

- 250 microinches)

Required for proper seating of

metal-faced gaskets, though

less common for NW16[2][9]

[10].

Surface Finish (Stock)
Ra 6.3 to 12.5 micrometers

(250 - 500 microinches)

A rougher finish suitable for

soft elastomeric O-rings to

create a good seal[9].

Mandatory Visualization
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Caption: Troubleshooting workflow for a suspected NW16 flange leak.
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Caption: Cause and effect diagram for NW16 flange damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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